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Cat. No.: B080916

Audience: Researchers, scientists, and drug development professionals.
Introduction

Thermogravimetric Analysis (TGA) is a powerful analytical technique used to measure changes
in the mass of a sample as a function of temperature or time in a controlled atmosphere. This
method is particularly valuable for characterizing hydrated salts, providing critical information
about their thermal stability, stoichiometry of hydration, and decomposition kinetics.

Strontium bromide (SrBrz) is an inorganic salt that exists in various hydrated forms, with the
monohydrate (SrBrz-H20) and hexahydrate (SrBrz:6H20) being the most common. These
materials are of significant interest for applications in thermochemical energy storage, where
the reversible hydration and dehydration reactions are used to store and release thermal
energy[1][2]. The transition between the anhydrous and monohydrate forms is particularly
relevant for applications requiring operating temperatures between 150°C and 300°C[1][2].

This application note provides a detailed protocol for the thermogravimetric analysis of
strontium bromide monohydrate to determine its water content and dehydration
temperature.

Experimental Protocol

1. Materials and Instrumentation
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e Sample: Strontium Bromide Monohydrate (SrBr2-H20). Note: Commercially available
strontium bromide is often in the hexahydrate form (SrBr2-6H20)[1]. The monohydrate can
be prepared by drying the hexahydrate in a circulating air oven at 70-110°C for several hours
until a constant mass is achieved, corresponding to the loss of five water molecules[1][3].

 Instrument: A calibrated thermogravimetric analyzer.

o Sample Pans: Aluminum or platinum pans are suitable.
e Purge Gas: High-purity nitrogen (99.99% or higher).

2. Instrument Setup and Calibration

o Ensure the TGA instrument is calibrated for both mass and temperature according to the
manufacturer's guidelines.

o Set up the purge gas (Nitrogen) with a constant flow rate. A typical flow rate is 20-50 mL/min
through the balance and furnace.

o Perform a baseline run with an empty sample pan to ensure a stable, flat baseline before
running the sample.

3. TGA Method Parameters

A typical TGA method for analyzing the dehydration of strontium bromide monohydrate is
detailed below.

Parameter

Value

Sample Mass

5-10 mg

Sample Pan Open Aluminum Pan
Purge Gas Nitrogen
Gas Flow Rate 40 mL/min

Temperature Program

1. Equilibrate at 30°C2. Isothermal for 5 min3.
Ramp from 30°C to 300°C at 10°C/min
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4. Procedure
o Tare an empty TGA sample pan on the microbalance.

o Accurately weigh 5-10 mg of the strontium bromide monohydrate sample into the pan.
Record the initial mass precisely.

o Load the sample pan into the TGA furnace.

o Start the pre-defined temperature program.

e The instrument will record the sample mass as a function of temperature.
e Once the run is complete, cool the furnace and remove the sample.

e Analyze the resulting TGA curve to determine the mass loss and decomposition
temperatures.

Data Presentation and Results

The TGA of strontium bromide monohydrate is expected to show a single, well-defined mass
loss step corresponding to the removal of one molecule of water of crystallization. The reaction
for this dehydration is:

SrBr2-H20(s) — SrBrz(s) + H20(g)

The theoretical mass loss can be calculated based on the molar masses:
e Molar Mass of SrBr2-H20: 265.44 g/mol

e Molar Mass of H20: 18.02 g/mol

o Theoretical % Mass Loss: (18.02 / 265.44) * 100% = 6.79%

The experimental data obtained from the TGA curve is summarized in the table below. The
onset temperature represents the temperature at which the dehydration process begins, while
the final temperature indicates the completion of the water loss. The transition to the anhydrous
form is reported to occur at approximately 180°C[3][4].
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Table 1: Summary of TGA Data for SrBrz-H20 Dehydration

Experimental Value

Parameter Theoretical Value ]
(Typical)
Initial Mass (mg) N/A 7.55 mg
Dehydration Step 1 1
Onset Temperature N/A ~165°C
Final Temperature N/A ~195°C
Mass Loss (%) 6.79% 6.82%
Residue at 300°C (%) 93.21% 93.18%

The close agreement between the experimental mass loss and the theoretical value confirms
the sample's identity as a monohydrate and indicates its purity.

Logical Workflow Diagram

The following diagram illustrates the complete workflow for the TGA of strontium bromide
monohydrate, from sample preparation to final data analysis.

Caption: TGA experimental workflow for Strontium Bromide Monohydrate.
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 To cite this document: BenchChem. [Application Note: Thermogravimetric Analysis of
Strontium Bromide Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080916#thermogravimetric-analysis-tga-of-strontium-
bromide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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